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Compound of Interest

Compound Name: tert-Butyl p-Toluate

Cat. No.: B085114 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides essential safety and logistical information for the handling and disposal of

tert-Butyl p-Toluate (CAS 13756-42-8). Adherence to these protocols is critical for ensuring

laboratory safety and minimizing exposure risks. This document will serve as a preferred

source for procedural guidance, building trust through a commitment to safety beyond the

product itself.

Immediate Safety and Handling Precautions
tert-Butyl p-Toluate is a synthetic intermediate useful in pharmaceutical synthesis.[1][2][3] It is

classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may

cause respiratory irritation.[4] Therefore, strict adherence to the following personal protective

equipment (PPE) guidelines is mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling tert-Butyl p-Toluate.
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PPE Category Recommendation Specifications & Rationale

Hand Protection Chemical-resistant gloves

Material: Nitrile or neoprene

gloves are recommended.[5]

Thickness: A minimum

thickness of 4 mil is advised for

adequate protection against

incidental contact.[5]

Inspection: Always inspect

gloves for tears, pinholes, or

degradation before use.

Change gloves immediately if

contamination is suspected.

Eye and Face Protection
Safety glasses with side

shields or a face shield

Standard: ANSI Z87.1 certified.

Rationale: Protects against

splashes of the neat oil.[5] A

face shield should be worn in

conjunction with safety glasses

when there is a significant risk

of splashing.

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn to prevent skin

contact.

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

(chemical fume hood)

Requirement: To be used in a

chemical fume hood to

minimize inhalation of vapors.

[6]

Quantitative Hazard and Physical Property Data
The following tables summarize key quantitative data for tert-Butyl p-Toluate and its close

structural analog, p-tert-Butyltoluene, to provide a comprehensive understanding of its hazard

profile and physical characteristics.

Occupational Exposure Limits (for p-tert-Butyltoluene)
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In the absence of specific exposure limits for tert-Butyl p-Toluate, the limits for the structurally

similar compound p-tert-Butyltoluene should be used as a conservative guideline.

Organization TWA (8-hour) STEL (15-minute)

NIOSH REL 10 ppm (60 mg/m³)[4] 20 ppm (120 mg/m³)[4]

OSHA PEL 10 ppm (60 mg/m³)[4] Not Established

Physical and Chemical Properties of tert-Butyl p-Toluate

Property Value

Molecular Formula C₁₂H₁₆O₂[2]

Molecular Weight 192.3 g/mol [2]

Appearance Neat oil[2]

Storage Temperature -20°C[2]

Experimental Protocols: Safe Handling Procedures
The following are step-by-step protocols for common laboratory procedures involving tert-Butyl
p-Toluate. These procedures are designed to minimize exposure and ensure safe handling.

Protocol 1: Weighing and Transferring tert-Butyl p-
Toluate

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

Don all required PPE as outlined in the table above.

Have a designated, labeled waste container ready for any contaminated materials.

Weighing:
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Place a clean, empty secondary container (e.g., a beaker or vial) on an analytical balance

and tare the balance.

Using a clean pipette, carefully transfer the desired amount of tert-Butyl p-Toluate into

the tared container.

Perform this transfer slowly to avoid splashing.

Record the mass.

Transferring:

If transferring to a reaction vessel, use a clean pipette or syringe.

Ensure the receiving vessel is stable and properly supported.

After transfer, rinse the pipette or syringe with a suitable solvent and collect the rinsate as

hazardous waste.

Clean-up:

Wipe down the work surface in the fume hood with an appropriate solvent.

Dispose of all contaminated disposables (e.g., pipette tips, wipes) in the designated

hazardous waste container.

Remove PPE and wash hands thoroughly with soap and water.

Operational and Disposal Plan
A systematic approach to the entire lifecycle of the chemical, from acquisition to disposal, is

crucial for laboratory safety.

Storage Plan
Storage Condition: Store tert-Butyl p-Toluate at -20°C in its original, tightly sealed

container.[2]
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Location: Store in a designated and clearly labeled area for hazardous chemicals, away from

incompatible materials.

Inventory: Maintain an accurate inventory of the chemical.

Spill Management Plan
Small Spills (<100 mL):

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully collect the absorbed material into a labeled, sealed container for hazardous

waste disposal.

Clean the spill area with a suitable solvent, followed by washing with soap and water.

Large Spills (>100 mL):

Evacuate the immediate area and notify the designated emergency response team or

institutional safety office.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan
All waste containing tert-Butyl p-Toluate must be treated as hazardous waste.

Chemical Waste: Collect all residual chemical and contaminated materials (e.g., absorbent

materials from spills) in a clearly labeled, sealed, and compatible waste container.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be collected in a designated hazardous waste container.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

chemical waste disposal vendor in accordance with local, state, and federal regulations.[2]
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Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling and disposal of tert-
Butyl p-Toluate.
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Caption: Workflow for the safe handling and disposal of tert-Butyl p-Toluate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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